4-((2-Chloro-4-fluorobenzyl)oxy)benzene-1-sulfonyl chloride

• IUPAC Name: 4-[(2-chloro-4-fluorophenyl)methoxy]benzenesulfonyl chloride
• InChI: InChI=1S/C13H9Cl2FO3S/c14-13-7-10(16)2-1-9(13)8-19-11-3-5-12(6-4-11)20(15,17)18/h1-7H,8H2
• InChI Key: IGPPZHPZZWJTNL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1OCC2=C(C=C(C=C2)F)Cl)S(=O)(=O)Cl
• Molecular Formula: C13H9Cl2FO3S
• DSSTOX Substance ID: DTXSID50655408
• Molecular Weight: 335.2 g/mol
• CAS No.: 1036509-25-7

Description

“4-((2-Chloro-4-fluorobenzyl)oxy)benzene-1-sulfonyl chloride” is a chemical compound with the linear formula C13H9O3Cl2S1F1. It is related to 4-Fluorobenzenesulfonyl Chloride, which is used as an activating agent for the covalent attachment of biological substances to a variety of solid supports.

Molecular Structure Analysis

The molecular structure of “this compound” is represented by the linear formula C13H9O3Cl2S1F1. The exact mass of the molecule is 227.9214841 g/mol.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” include a molecular weight of 229.06 g/mol, a computed XLogP3-AA of 2.7, and a monoisotopic mass of 227.9214841 g/mol.

Scientific Research Applications

1. Noncovalent Interactions in Aromatic Sulfonyl Compounds

A study by Bellia et al. (2022) analyzed the noncovalent interactions in aromatic sulfonyl compounds, contrasting the interactions of aromatic sulfonyl fluoride and sulfonyl chloride motifs through crystallography and Hirshfeld surface analysis. This research provides insights into the differences in interactions due to various halides in the functional groups, which is relevant for understanding the properties of compounds like 4-((2-Chloro-4-fluorobenzyl)oxy)benzene-1-sulfonyl chloride (Bellia et al., 2022).

2. Reactivity in Organic Synthesis

Research by Möhrle et al. (2003) focused on the synthesis of various compounds using 2-fluorobenzaldehyde and pipecolic acid, highlighting the role of sulfonyl chloride derivatives in organic synthesis. This study can provide a context for understanding how derivatives of this compound might behave in similar synthetic processes (Möhrle et al., 2003).

3. Structural Analysis and Reaction Mechanisms

Bentley (2015) discussed the hydrolyses of acid derivatives, including sulfonyl chlorides, in a study that can provide insights into the reaction mechanisms and kinetics relevant to this compound. This research helps understand how such compounds react in various solvent environments (Bentley, 2015).

4. Gas-Phase Electron Diffraction Studies

Petrov et al. (2009) performed a gas-phase electron diffraction and quantum chemical study on the structure of a similar sulfonyl chloride molecule. This research is pertinent for understanding the molecular structure and behavior of this compound in different phases (Petrov et al., 2009).